Cas no 688753-53-9 (2-Pyridinecarboxylic acid, 4-chloro-, ethyl ester, hydrochloride)

• Product Name: 2-Pyridinecarboxylic acid, 4-chloro-, ethyl ester, hydrochloride
• CAS No: 688753-53-9
• MF: C₈H₉Cl₂NO₂
• MW: 222.068560361862
• CID: 1731531
• PubChem ID: 68960400
• Update Time: 2025-04-21

2-Pyridinecarboxylic acid, 4-chloro-, ethyl ester, hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxylic acid, 4-chloro-, ethyl ester, hydrochloride
• ethyl 4-chloropyridine-2-carboxylate,hydrochloride
• Ethyl 4-chloropyridine-2-carboxylate--hydrogen chloride (1/1)
• 688753-53-9
• DTXSID30739376
• SCHEMBL4217802
• ethyl 4-chloropyridine-2-carboxylate;hydrochloride

• Inchi： 1S/C8H8ClNO2.ClH/c1-2-12-8(11)7-5-6(9)3-4-10-7;/h3-5H,2H2,1H3;1H
• InChI Key： NFZXXCZXXHPRSX-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C(=O)OCC)C=1.Cl

Computed Properties

• Exact Mass: 221.00117
• Monoisotopic Mass: 221.0010339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• PSA: 39.19